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For Researchers, Scientists, and Drug Development Professionals
Introduction

Ethyl 4-(Methylsulfonamido)benzoate is a chemical compound with the CAS Number 7151-
77-1. It belongs to the class of sulfonamides and benzoates, structural motifs that are of
significant interest in medicinal chemistry and materials science. As a substituted aromatic
compound, it possesses functional groups—an ester and a sulfonamide—that make it a
versatile intermediate for further chemical transformations. This document provides a
comprehensive overview of its known chemical properties, a proposed synthetic protocol, and a
discussion of its potential applications based on its structural features. It is important to note
that this compound is considered a rare chemical, primarily supplied for early discovery
research, and as such, extensive analytical data is not widely available.

Core Chemical Properties

The physical and chemical properties of Ethyl 4-(Methylsulfonamido)benzoate are
summarized below. Data for some properties are not available for this specific compound; in
such cases, data for the closely related isomer, Ethyl 4-(methylsulfamoyl)benzoate (CAS:
874841-20-0), is provided for estimation purposes and is clearly noted.
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Property Value Source
CAS Number 7151-77-1

Molecular Formula C10H13NO4S

Molecular Weight 243.283 g/mol

Boiling Point 373.3£44.0 °C at 760 mmHg [1]
Density 1.3+0.1 g/cm3 [1]
Flash Point 179.5+28.4°C [1]
LogP 1.93 [1]
Index of Refraction 1.525* [1]

MDL Number MFCD00025051

*Data for Ethyl 4-(methylsulfamoyl)benzoate (CAS: 874841-20-0)

Experimental Protocols: Synthesis

A detailed experimental protocol for the synthesis of Ethyl 4-(Methylsulfonamido)benzoate is

not readily available in published literature. However, a standard and reliable method can be

proposed based on the acylation of an amine with a sulfonyl chloride. The logical precursor

would be Ethyl 4-aminobenzoate, which is commercially available.

Proposed Synthesis: N-Sulfonylation of Ethyl 4-aminobenzoate

This procedure describes the reaction of Ethyl 4-aminobenzoate with methanesulfonyl chloride

in the presence of a non-nucleophilic base, such as pyridine, which also serves as the solvent.

Materials:
o Ethyl 4-aminobenzoate
o Methanesulfonyl chloride

e Pyridine (anhydrous)
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Dichloromethane (DCM)

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve Ethyl 4-aminobenzoate (1 equivalent) in
anhydrous pyridine. Cool the solution to 0 °C in an ice bath.

Addition of Sulfonyl Chloride: Add methanesulfonyl chloride (1.1 equivalents) dropwise to the
cooled solution. The reaction is exothermic, and the slow addition helps to control the
temperature.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 12-24 hours. Monitor the reaction progress using Thin
Layer Chromatography (TLC).

Work-up:
o Once the reaction is complete, dilute the mixture with dichloromethane.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI to remove
pyridine. Multiple washes may be necessary.

o Wash the organic layer with saturated NaHCOs solution to remove any remaining acid.

o Wash the organic layer with brine.
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o Dry the organic layer over anhydrous MgSOa4 or Naz2SOa.

o Purification:

o Filter off the drying agent and concentrate the organic solvent under reduced pressure
using a rotary evaporator to obtain the crude product.

o Purify the crude product by column chromatography on silica gel, using a gradient of ethyl
acetate in hexane as the eluent, to yield pure Ethyl 4-(Methylsulfonamido)benzoate.

» Characterization: Confirm the identity and purity of the final product using techniques such
as 'H NMR, 13C NMR, Mass Spectrometry, and IR Spectroscopy.

Visualizations

The following diagrams illustrate the proposed logical workflow for the synthesis of Ethyl 4-
(Methylsulfonamido)benzoate.

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of Ethyl 4-(Methylsulfonamido)benzoate.

Biological Context and Signaling Pathways

There is currently no specific information in the public domain detailing the biological activity of
Ethyl 4-(Methylsulfonamido)benzoate or its involvement in any signaling pathways. However,
the sulfonamide functional group is a well-known pharmacophore present in a wide range of

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1295667?utm_src=pdf-body
https://www.benchchem.com/product/b1295667?utm_src=pdf-body
https://www.benchchem.com/product/b1295667?utm_src=pdf-body
https://www.benchchem.com/product/b1295667?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295667?utm_src=pdf-body
https://www.benchchem.com/product/b1295667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

therapeutic agents, including antibiotics, diuretics, and anti-inflammatory drugs. The presence
of both the sulfonamide and benzoate ester moieties suggests that this compound could be a
valuable building block in drug discovery programs for creating libraries of novel compounds for
biological screening. Further research is required to elucidate any potential biological roles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

